Cas no 1804808-89-6 (6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804808-89-6
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4833637
• Update Time: 2025-06-15

6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H9F3N2O3/c9-8(10,11)16-7-5(3-14)6(15)1-4(2-12)13-7/h1,14H,2-3,12H2,(H,13,15)
• InChI Key： UMCMGUBRLQFZNR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CO)C(C=C(CN)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 0.1
• Topological Polar Surface Area: 84.6

Additional information on 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804808-89-6)

6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804808-89-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of an aminomethyl group, a hydroxy moiety, and a trifluoromethoxy substituent contributes to its unique chemical properties and reactivity, making it a valuable building block for drug discovery and development.

The compound's structure is characterized by a pyridine ring, which is a common scaffold in many pharmacologically active agents. The aminomethyl group at the 6-position introduces a primary amine functionality, which can participate in various chemical reactions such as condensation, alkylation, or coupling reactions. This makes it particularly useful in the synthesis of peptides, amides, and other nitrogen-containing heterocycles. Additionally, the hydroxy group at the 4-position and the trifluoromethoxy group at the 2-position provide further opportunities for functionalization and derivatization, enabling the creation of diverse molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated moieties. The trifluoromethoxy group is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. This has led to its widespread use in the design of small-molecule inhibitors and other pharmacological compounds. The combination of these functional groups in 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer. The pyridine core and the presence of both an amine and a hydroxyl group provide multiple sites for interaction with kinase active sites. Recent studies have demonstrated that pyridine derivatives can serve as effective scaffolds for developing kinase inhibitors due to their ability to mimic natural substrates and bind tightly to enzyme active sites.

Furthermore, the trifluoromethoxy group can influence the electronic properties of the molecule, potentially enhancing its binding affinity through dipole interactions or by modulating hydrogen bonding capabilities. This has been observed in several kinase inhibitors where fluorinated aromatic rings have been shown to improve drug-like properties such as solubility, bioavailability, and target engagement. The compound's structural features align well with these requirements, making it a promising candidate for further investigation.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and inhibiting key viral enzymes or proteins can prevent viral propagation. The pyridine scaffold is frequently found in antiviral drugs due to its ability to interact with viral proteases and polymerases. The presence of both an amine and a hydroxyl group provides multiple opportunities for covalent or non-covalent interactions with viral targets, enhancing the potential for effective inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. By leveraging these tools, scientists can design derivatives of 6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol that exhibit improved potency and selectivity against specific viral enzymes. This approach has already been successful in several drug development programs, where computational predictions guided the optimization of lead compounds into clinical candidates.

The compound's versatility also extends to its potential use as an intermediate in the synthesis of agrochemicals. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The presence of functional groups such as amines and hydroxyls allows for further derivatization into molecules that can disrupt essential biological processes in weeds or insects while maintaining selectivity towards crops.

In conclusion,6-(Aminomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804808-89-6) represents a valuable intermediate with broad applications across multiple domains of chemical research. Its unique structural features make it well-suited for use in drug discovery programs targeting kinases, viruses, and other therapeutic areas. As research continues to uncover new applications for this compound, its significance is likely to grow further.